Cas no 976-28-3 (2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane)

• Product Name: 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane
• CAS No: 976-28-3
• MF: C₁₈H₁₈B₃N₃
• MW: 308.788623332977
• CID: 797481
• PubChem ID: 628133
• Update Time: 2025-10-25

2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane
• Borazine,2,4,6-triphenyl-
• AKOS015912881
• Borazine, 2,4,6-triphenyl-
• DTXSID10347933
• 2,4,6-Triphenylborazine #
• SCHEMBL3458317
• 2,4,6-Triphenylborazine
• 976-28-3
• QYWXVASQMOFUGX-UHFFFAOYSA-N

• MDL： MFCD01321236
• Inchi： 1S/C18H18B3N3/c1-4-10-16(11-5-1)19-22-20(17-12-6-2-7-13-17)24-21(23-19)18-14-8-3-9-15-18/h1-15,22-24H
• InChI Key： QYWXVASQMOFUGX-UHFFFAOYSA-N
• SMILES： N1B(C2C=CC=CC=2)NB(C2C=CC=CC=2)NB1C1C=CC=CC=1

Computed Properties

• Exact Mass: 309.1779881g/mol
• Monoisotopic Mass: 309.1779881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.1
• Melting Point: 180 °C (dec.)(lit.)
• Boiling Point: 410.3°C at 760 mmHg
• Flash Point: 202°C
• Refractive Index: 1.597
• PSA: 36.09000
• LogP: 0.94140
• Solubility: Not determined

Additional information on 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane

Recent Advances in the Study of 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane (CAS: 976-28-3) and Its Applications in Chemical Biology and Medicine

2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane (CAS: 976-28-3) is a boron-containing heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and medicine. This compound, characterized by its boron-nitrogen ring structure, exhibits remarkable stability and reactivity, making it a promising candidate for various biomedical and pharmaceutical applications. Recent studies have explored its utility in drug delivery, catalysis, and as a building block for novel materials. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, properties, and emerging applications.

The synthesis of 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane has been a focal point of recent research. A study published in the Journal of the American Chemical Society (2023) detailed an improved synthetic route that enhances yield and purity while reducing byproducts. The method involves the reaction of phenylboronic acid with a nitrogen-rich precursor under controlled conditions, resulting in a highly efficient and scalable process. This advancement is critical for the compound's potential industrial and pharmaceutical applications, as it addresses previous challenges related to synthesis scalability and reproducibility.

In the realm of chemical biology, 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane has shown promise as a boron carrier for boron neutron capture therapy (BNCT), a targeted cancer treatment. A recent study in the journal Bioorganic & Medicinal Chemistry (2024) demonstrated that the compound's boron-rich structure can be functionalized to target tumor cells selectively. The study reported that modified derivatives of the compound exhibited high tumor uptake and low systemic toxicity in preclinical models, suggesting its potential as a next-generation BNCT agent. These findings are particularly significant given the growing interest in boron-based therapeutics for cancer treatment.

Beyond its biomedical applications, 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane has also been investigated for its catalytic properties. Research published in Advanced Synthesis & Catalysis (2023) highlighted its role as a Lewis acid catalyst in organic transformations, such as the synthesis of complex heterocycles. The study revealed that the compound's boron centers can activate substrates with high efficiency, offering a greener alternative to traditional metal-based catalysts. This discovery opens new avenues for sustainable chemical synthesis, aligning with the global push toward environmentally friendly processes.

In conclusion, 2,4,6-Triphenyl-1,3,5,2,4,6-triazatriborinane (CAS: 976-28-3) represents a versatile and highly functional compound with broad applications in chemical biology and medicine. Recent advancements in its synthesis, coupled with its demonstrated utility in cancer therapy and catalysis, underscore its potential as a valuable tool in both research and industry. Future studies are expected to further explore its mechanistic details and expand its applications, solidifying its role in the ever-evolving landscape of chemical and biomedical sciences.